![molecular formula C12H9ClFN B582600 4'-Chloro-4-fluorobiphenyl-3-amine CAS No. 1226144-94-0](/img/structure/B582600.png)
4'-Chloro-4-fluorobiphenyl-3-amine
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Overview
Description
“4’-Chloro-4-fluorobiphenyl-3-amine” is a chemical compound with the empirical formula C12H9ClFN . It has a molecular weight of 221.66 .
Molecular Structure Analysis
The molecular structure of “4’-Chloro-4-fluorobiphenyl-3-amine” can be represented by the SMILES stringClC1=C(F)C=CC(C(C=C2)=CC=C2N)=C1
. This indicates the presence of a chlorine atom and a fluorine atom on the biphenyl structure, with an amine group attached to one of the phenyl rings . Physical and Chemical Properties Analysis
The compound is a solid at room temperature . Other specific physical and chemical properties of “4’-Chloro-4-fluorobiphenyl-3-amine” were not found in the available resources.Scientific Research Applications
Synthesis and Chemical Properties
4'-Chloro-4-fluorobiphenyl-3-amine serves as a precursor in the synthesis of a variety of organic compounds, including pharmaceuticals and agrochemicals. Its unique structural properties, such as the presence of both chlorine and fluorine atoms, make it a valuable intermediate in organic synthesis. For example, its reactivity with different reagents can lead to the formation of novel substituted thiazolidin-4-ones, showcasing its versatility in the construction of heterocyclic compounds with potential biological activities (Issac & Tierney, 1996).
Environmental Applications
Amine-functionalized sorbents have shown promise in environmental applications, particularly in the removal of perfluoroalkyl and polyfluoroalkyl substances (PFAS) from water. The structural features of this compound, similar to those in aminated sorbents, contribute to understanding the mechanisms of PFAS adsorption and removal. This insight can lead to the development of more efficient materials for water purification processes, addressing the global challenge of persistent organic pollutants in water supplies (Ateia et al., 2019).
Catalysis and Material Science
In catalysis and material science, amine-functionalized metal–organic frameworks (MOFs) represent an area where derivatives of this compound could find application. The introduction of amine functionalities into MOFs can enhance their CO2 adsorption properties, making them suitable for applications in gas storage, separation, and catalysis. The structure of this compound provides a model for understanding how amine groups interact with CO2 and other small molecules, leading to innovative solutions for carbon capture and environmental remediation (Lin et al., 2016).
Safety and Hazards
Properties
IUPAC Name |
5-(4-chlorophenyl)-2-fluoroaniline |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9ClFN/c13-10-4-1-8(2-5-10)9-3-6-11(14)12(15)7-9/h1-7H,15H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NUDKOPDMENRQNN-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=CC(=C(C=C2)F)N)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9ClFN |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.66 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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